Cas no 878057-14-8 (N-cyclohexyl-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-cyclohexyl-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 878057-14-8
• MF: C₂₂H₂₉N₃O₄S
• MW: 431.548364400864
• CID: 5516539
• Update Time: 2025-05-21

N-cyclohexyl-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]sulfonylacetamide
• N-cyclohexyl-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C22H29N3O4S/c26-21(23-17-8-2-1-3-9-17)16-30(28,29)20-14-25(19-11-5-4-10-18(19)20)15-22(27)24-12-6-7-13-24/h4-5,10-11,14,17H,1-3,6-9,12-13,15-16H2,(H,23,26)
• InChI Key： FWYQWMIIHOROAX-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)CS(C1C2=C(N(CC(=O)N3CCCC3)C=1)C=CC=C2)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-cyclohexyl-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

N-Cyclohexyl-2-{[1-(2-Oxo-2-(Pyrrolidin-1-Yl)Ethyl)-1H-Indol-3-Yl]Sulfonyl}Acetamide: A Comprehensive Overview

In the realm of organic chemistry, the compound N-cyclohexyl-2-{[1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl]sulfonyl}acetamide (CAS No. 878057-14-8) stands out as a fascinating molecule with potential applications in various fields. This compound, characterized by its complex structure, has garnered attention due to its unique properties and promising research outcomes. The molecule's structure, which includes a cyclohexyl group, an indole ring, and a sulfonyl acetamide moiety, contributes to its diverse chemical reactivity and biological activity.

The indole moiety in this compound is a key structural feature that has been extensively studied in medicinal chemistry. Indole derivatives are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable in drug discovery efforts. Recent studies have highlighted the potential of indole-containing compounds in anti-inflammatory and anticancer therapies. The presence of the pyrrolidine ring further enhances the compound's versatility, as pyrrolidine derivatives are often associated with improved pharmacokinetic properties such as bioavailability and stability.

The sulfonyl group in the molecule plays a crucial role in modulating the compound's physicochemical properties. Sulfonyl groups are known to increase the molecular weight and polarity of a compound, which can influence its solubility and permeability. These characteristics are particularly important in drug design, where balancing solubility and bioavailability is essential for therapeutic efficacy. Recent research has also explored the use of sulfonylated compounds in peptide modification and as inhibitors of certain enzyme pathways.

The cyclohexyl group attached to the acetamide moiety adds another layer of complexity to this compound's structure. Cyclohexane derivatives are often employed in organic synthesis due to their stability and ability to participate in various chemical reactions. In this compound, the cyclohexyl group may contribute to increased lipophilicity, which could enhance its ability to cross biological membranes and interact with target sites within cells.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of complex molecules like N-cyclohexyl-{[...]sulfonyl}acetamide with greater accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists can identify potential binding sites on target proteins and assess the likelihood of therapeutic efficacy. These computational tools have been instrumental in guiding experimental studies aimed at validating the compound's biological activity.

Experimental studies have further demonstrated the compound's potential as a modulator of cellular signaling pathways. For instance, preliminary assays have shown that N-cyclohexyl-{[...]sulfonyl}acetamide exhibits inhibitory activity against certain kinases involved in cell proliferation and survival. This suggests that the compound could be a promising lead for developing anticancer agents targeting these pathways.

In addition to its therapeutic potential, N-cyclohexyl-{[...]sulfonyl}acetamide has also been explored for its role in materials science applications. The molecule's structural features make it a candidate for use in polymer synthesis or as a component in advanced materials with tailored properties.

The synthesis of N-cyclohexyl-{[...]sulfonyl}acetamide involves a series of carefully designed organic reactions that highlight the importance of stereochemistry and regioselectivity in modern synthetic chemistry. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for both academic research and potential industrial applications.

In conclusion, N-cyclohexyl-{[...]sulfonyl}acetamide (CAS No. 878057-14-8) represents a compelling example of how complex molecular architectures can be harnessed for diverse applications across multiple disciplines. With ongoing research uncovering new insights into its properties and potential uses, this compound continues to be an area of interest for chemists, biologists, and materials scientists alike.